N-[3-(dimethylamino)propyl]-N-{4,6-dioxa-10-thia-12-azatricyclo[7.3.0.0^{3,7}]dodeca-1(9),2,7,11-tetraen-11-yl}-4-[(2-ethylpiperidin-1-yl)sulfonyl]benzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-4-(2-ethylpiperidin-1-yl)sulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C27H34N4O5S2.ClH/c1-4-20-8-5-6-15-31(20)38(33,34)21-11-9-19(10-12-21)26(32)30(14-7-13-29(2)3)27-28-22-16-23-24(36-18-35-23)17-25(22)37-27;/h9-12,16-17,20H,4-8,13-15,18H2,1-3H3;1H
• InChI Key: RJGPJXNVPVFYSY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)N(CCCN(C)C)C3=NC4=CC5=C(C=C4S3)OCO5.Cl
• Molecular Formula: C27H35ClN4O5S2
• Molecular Weight: 595.2 g/mol

Description

This compound is a complex organic molecule with multiple functional groups, including an amide, a sulfonamide, and possibly a cyclic structure based on the name. It’s likely that this compound has specific reactivity and properties based on these functional groups.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on its functional groups. Amides and sulfonamides, for example, are typically quite stable but can undergo certain reactions under specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure and the functional groups present. For example, the presence of polar functional groups like amides and sulfonamides might suggest that this compound has some degree of water solubility.

Mechanism of Action

The mechanism of action of a compound typically refers to how it interacts with biological systems. Without specific information about this compound, it’s difficult to predict its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields like medicinal chemistry, materials science, or chemical biology, among others.